9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one

• IUPAC Name: 9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one
• InChI: InChI=1S/C16H19N3O4S/c1-23-13-4-2-3-12-16(13)14(9-17-12)24(21,22)19-10-5-6-11(19)8-18-15(20)7-10/h2-4,9-11,17H,5-8H2,1H3,(H,18,20)
• InChI Key: GCSQFPGHKZWHHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(=CN2)S(=O)(=O)N3C4CCC3CNC(=O)C4
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one, also known as K252a, is a natural product isolated from the fermentation broth of Nocardiopsis sp. It belongs to the family of indolocarbazoles and has been widely studied for its potential as a therapeutic agent.

Mechanism of Action

9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one acts as an inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. It binds to the ATP-binding site of protein kinases and prevents their activation, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one is a potent and selective inhibitor of protein kinases, making it a valuable tool for studying cell signaling pathways. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one should focus on its potential as a therapeutic agent in various diseases, including cancer and neurodegenerative disorders. Further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Additionally, the development of new analogs with improved solubility and reduced toxicity could lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

The synthesis of 9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one involves the use of several chemical reactions, including the condensation of indole-3-carboxaldehyde with 2,2-dimethyl-1,3-dioxane-4,6-dione, followed by the reaction with p-toluenesulfonic acid and sodium azide. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

9-[(4-methoxy-1H-indol-3-yl)sulfonyl]-3,9-diazabicyclo[4.2.1]nonan-4-one has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Its ability to inhibit protein kinases makes it a promising candidate for the development of new drugs.